Cas no 2171280-16-1 ((3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid)

• Product Name: (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid
• CAS No: 2171280-16-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5810243
• PubChem ID: 165832185
• Update Time: 2025-05-28

(3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid
• (3R)-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid
• 2171280-16-1
• EN300-1476219

• Inchi： 1S/C26H32N2O5/c1-3-4-9-18(15-25(30)31)28-24(29)14-17(2)27-26(32)33-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23H,3-4,9,14-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t17-,18-/m1/s1
• InChI Key： PAWVGOUCZJKOER-QZTJIDSGSA-N
• SMILES： O(C(N[C@H](C)CC(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid

Research Brief on (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid (CAS: 2171280-16-1)

In recent years, the compound (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid (CAS: 2171280-16-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it a valuable intermediate in solid-phase peptide synthesis (SPPS), a widely used method in the production of peptides for therapeutic and diagnostic purposes.

Recent studies have focused on optimizing the synthesis and purification of (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid to enhance its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its suitability for further applications. Researchers have also investigated its stability under various conditions, which is critical for its use in large-scale pharmaceutical production.

One of the key findings from recent research is the compound's role in the development of novel peptide-based drugs. Its ability to act as a building block for peptide synthesis has been leveraged to create analogs with improved pharmacokinetic properties. For instance, modifications to the heptanoic acid moiety have been shown to enhance the bioavailability and target specificity of resulting peptides, making them more effective as therapeutic agents. These advancements highlight the compound's potential in addressing challenges related to drug delivery and efficacy.

In addition to its applications in peptide synthesis, (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid has been studied for its potential use in bioconjugation strategies. The Fmoc group can be selectively removed under mild conditions, allowing for the attachment of other functional groups or targeting moieties. This property has been exploited in the design of targeted drug delivery systems, where the compound serves as a linker between therapeutic agents and targeting ligands, such as antibodies or peptides.

Despite these promising developments, challenges remain in the widespread adoption of (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid. Issues such as scalability, cost-effectiveness, and the need for further optimization of synthetic routes are areas of ongoing research. Collaborative efforts between academia and industry are essential to address these challenges and unlock the full potential of this compound in pharmaceutical applications.

In conclusion, (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid (CAS: 2171280-16-1) represents a versatile and valuable tool in chemical biology and drug development. Its unique structural properties and applications in peptide synthesis and bioconjugation make it a compound of significant interest. Continued research and innovation in this area are expected to yield further advancements, contributing to the development of next-generation therapeutics.